Cas no 2162016-09-1 (2-(5-Fluoropyridin-2-yl)acetaldehyde)

• Product Name: 2-(5-Fluoropyridin-2-yl)acetaldehyde
• CAS No: 2162016-09-1
• MF: C₇H₆FNO
• MW: 139.127045154572
• CID: 5271588
• PubChem ID: 87223266
• Update Time: 2026-03-09

2-(5-Fluoropyridin-2-yl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(5-Fluoropyridin-2-yl)acetaldehyde

• Inchi： 1S/C7H6FNO/c8-6-1-2-7(3-4-10)9-5-6/h1-2,4-5H,3H2
• InChI Key： IZRGXRWWJIYUSQ-UHFFFAOYSA-N
• SMILES： C1(CC=O)=NC=C(F)C=C1

Additional information on 2-(5-Fluoropyridin-2-yl)acetaldehyde

2-(5-Fluoropyridin-2-yl)acetaldehyde: A Comprehensive Overview

2-(5-Fluoropyridin-2-yl)acetaldehyde, a compound with the CAS number 2162016-09-1, is an intriguing organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and material science. This compound is characterized by its unique structure, which combines a pyridine ring substituted with a fluorine atom at the 5-position and an acetaldehyde group attached at the 2-position. The 5-fluoropyridin-2-yl moiety imparts distinct electronic and steric properties to the molecule, making it a valuable substrate for various chemical transformations and applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-(5-fluoropyridin-2-yl)acetaldehyde through methodologies such as palladium-catalyzed cross-coupling reactions and directed metallation strategies. These methods not only enhance the scalability of the synthesis but also allow for precise control over the stereochemistry and regioselectivity of the product. The ability to synthesize this compound in high yields has facilitated its exploration in diverse research domains.

In the realm of pharmacology, 2-(5-fluoropyridin-2-yl)acetaldehyde has been investigated for its potential as a lead compound in drug discovery. Its structure resembles certain bioactive molecules, suggesting that it could serve as a scaffold for developing novel therapeutic agents. For instance, studies have demonstrated that this compound exhibits moderate inhibitory activity against specific enzymes implicated in neurodegenerative diseases, such as acetylcholinesterase (AChE). Furthermore, its ability to modulate cellular signaling pathways makes it a promising candidate for exploring anti-inflammatory and anticancer properties.

The electronic properties of 2-(5-fluoropyridin-2-yl)acetaldehyde render it suitable for applications in materials science. Researchers have explored its use as a precursor for constructing functional materials, such as conductive polymers and coordination polymers. The presence of the acetaldehyde group provides reactive sites for polymerization, while the fluorinated pyridine ring contributes to thermal stability and electronic conductivity. These attributes make this compound a valuable building block for designing advanced materials with tailored properties.

Another area where 2-(5-fluoropyridin-2-yl)acetaldehyde has shown promise is in agrochemicals. Its structural similarity to certain plant hormones suggests that it could be developed into a growth regulator or pest control agent. Preliminary studies indicate that this compound may influence plant growth by interacting with hormone receptors or enzymes involved in metabolic pathways. Further research is needed to fully elucidate its potential in agricultural applications.

From an environmental perspective, understanding the degradation pathways of 2-(5-fluoropyridin-2-yl)acetaldehyde is crucial for assessing its ecological impact. Recent studies have employed computational chemistry techniques to predict its biodegradation mechanisms under various environmental conditions. These findings highlight the importance of sustainable practices in handling such compounds to minimize their environmental footprint.

In conclusion, 2-(5-fluoropyridin-2-yl)acetaldehyde (CAS No: 2162016-09-1) stands out as a versatile molecule with multifaceted applications across different scientific disciplines. Its unique structure, coupled with advancements in synthetic and analytical techniques, positions it as a key player in driving innovation in chemistry, pharmacology, materials science, and agriculture. Continued research into its properties and applications will undoubtedly unlock new possibilities for harnessing its potential in both academic and industrial settings.